(+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: 5-methyl-5-phenyl-3-propan-2-ylimidazolidine-2,4-dione
• InChI: InChI=1S/C13H16N2O2/c1-9(2)15-11(16)13(3,14-12(15)17)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,14,17)
• InChI Key: NNUKKGAXRLMSRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C(NC1=O)(C)C2=CC=CC=C2

Description

(+/-)-3-Isopropyl-5-methyl-5-phenylimidazoline-2,4-dione is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (±)-5-methyl-5-phenylhydantoin (3.0 g, 15.7 mmol) in DMF (20 mL) was added potassium carbonate (2.6 g, 18.9 mmol) and 2-iodopropane (3.2 g, 18.9 mmol). The reaction was stirred at ambient temperature for 18 h and then partitioned between EtOAc (100 mL) and H2O (100 mL). The layers were separated and the aqueous phase was extracted further with EtOAc (2×100 mL). The combined organic extracts were washed with brine (100 mL), dried over MgSO4, filtered and concentrated under reduced pressure. The crude product was purified by silica gel chromatography, eluting with a gradient of hexane:EtOAc—75:25 to 50:50, to give the title compound. MS: m/z=233 (M+1).